Cas no 20409-48-7 (2,2-dimethyl-1-(thiophen-2-yl)propan-1-one)

• Product Name: 2,2-dimethyl-1-(thiophen-2-yl)propan-1-one
• CAS No: 20409-48-7
• MF: C₉H₁₂OS
• MW: 168.255981445313
• MDL: MFCD00051668
• CID: 88178
• PubChem ID: 2776976
• Update Time: 2025-04-18

2,2-dimethyl-1-(thiophen-2-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(Trimethylacetyl)thiophene
• 2-Pivaloylthiophene
• 2,2-dimethyl-1-thiophen-2-ylpropan-1-one
• 2,2-dimethyl-1-thiophenyl-1-propanone
• tert-Butyl 2-thienyl ketone
• 2,2-dimethyl-1-(thiophen-2-yl)propan-1-one
• A814535
• J-013291
• 2,2-dimethyl-1-thiophen-2-yl-propan-1-one
• AKOS009156428
• EN300-1238153
• 2.2-dimethyl-1-thiophenyl-1-propanone
• SCHEMBL3181932
• 2-(2,2-dimethylpropionyl)thiophene
• MFCD00051668
• AS-65632
• 2, 2-dimethyl-1-thiophen-2-ylpropan-1-one
• FT-0608982
• DTXSID60380315
• 2,2-dimethyl-1-(2-thienyl)propan-1-one
• t-butyl-2-thienylketone
• E85359
• CS-0358925
• CHEBI:194736
• 2-(Trimethylacetyl)thiophene, 97%
• 20409-48-7
• 22044-14-0
• DB-355045

• MDL： MFCD00051668
• Inchi： 1S/C9H12OS/c1-9(2,3)8(10)7-5-4-6-11-7/h4-6H,1-3H3
• InChI Key： PMUOKYKJIKZPIR-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C(C)(C)C)=O
• BRN： 116243

Computed Properties

• Exact Mass: 168.06100
• Monoisotopic Mass: 168.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 45.3A^2

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 1.070 g/mL at 25 °C
• Boiling Point: 114-116 °C/14 mmHg
• Flash Point: Fahrenheit: 208.4 ° f
  Celsius: 98 ° c
  
• Refractive Index: n20/D 1.536
• Solubility: Very slightly soluble (0.25 g/l) (25 º C),
• PSA: 45.31000
• LogP: 2.97690

2,2-dimethyl-1-(thiophen-2-yl)propan-1-one Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H317
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-43
• Safety Instruction： S24/25-S36/37
• Hazardous Material Identification：
• Risk Phrases：R22; R43
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones